Cas no 2548977-49-5 (1-(Cyclopropanesulfonyl)-4-(5-methoxypyrimidin-2-yl)-1,4-diazepane)
1-(Cyclopropanesulfonyl)-4-(5-methoxypyrimidin-2-yl)-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- 1-(Cyclopropylsulfonyl)hexahydro-4-(5-methoxy-2-pyrimidinyl)-1H-1,4-diazepine
- 1-(cyclopropanesulfonyl)-4-(5-methoxypyrimidin-2-yl)-1,4-diazepane
- AKOS040723668
- F6752-2901
- 2548977-49-5
- 1-(Cyclopropanesulfonyl)-4-(5-methoxypyrimidin-2-yl)-1,4-diazepane
-
- Inchi: 1S/C13H20N4O3S/c1-20-11-9-14-13(15-10-11)16-5-2-6-17(8-7-16)21(18,19)12-3-4-12/h9-10,12H,2-8H2,1H3
- InChI Key: NNNADXSEILMRER-UHFFFAOYSA-N
- SMILES: S(C1CC1)(N1CCN(C2N=CC(=CN=2)OC)CCC1)(=O)=O
Computed Properties
- Exact Mass: 312.12561169g/mol
- Monoisotopic Mass: 312.12561169g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 441
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 84Ų
Experimental Properties
- Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 516.9±60.0 °C(Predicted)
- pka: 5.12±0.42(Predicted)
1-(Cyclopropanesulfonyl)-4-(5-methoxypyrimidin-2-yl)-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6752-2901-2μmol |
1-(cyclopropanesulfonyl)-4-(5-methoxypyrimidin-2-yl)-1,4-diazepane |
2548977-49-5 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6752-2901-5μmol |
1-(cyclopropanesulfonyl)-4-(5-methoxypyrimidin-2-yl)-1,4-diazepane |
2548977-49-5 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6752-2901-10μmol |
1-(cyclopropanesulfonyl)-4-(5-methoxypyrimidin-2-yl)-1,4-diazepane |
2548977-49-5 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6752-2901-20μmol |
1-(cyclopropanesulfonyl)-4-(5-methoxypyrimidin-2-yl)-1,4-diazepane |
2548977-49-5 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6752-2901-1mg |
1-(cyclopropanesulfonyl)-4-(5-methoxypyrimidin-2-yl)-1,4-diazepane |
2548977-49-5 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6752-2901-2mg |
1-(cyclopropanesulfonyl)-4-(5-methoxypyrimidin-2-yl)-1,4-diazepane |
2548977-49-5 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6752-2901-3mg |
1-(cyclopropanesulfonyl)-4-(5-methoxypyrimidin-2-yl)-1,4-diazepane |
2548977-49-5 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6752-2901-4mg |
1-(cyclopropanesulfonyl)-4-(5-methoxypyrimidin-2-yl)-1,4-diazepane |
2548977-49-5 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6752-2901-5mg |
1-(cyclopropanesulfonyl)-4-(5-methoxypyrimidin-2-yl)-1,4-diazepane |
2548977-49-5 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6752-2901-10mg |
1-(cyclopropanesulfonyl)-4-(5-methoxypyrimidin-2-yl)-1,4-diazepane |
2548977-49-5 | 10mg |
$118.5 | 2023-09-07 |
1-(Cyclopropanesulfonyl)-4-(5-methoxypyrimidin-2-yl)-1,4-diazepane Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on 1-(Cyclopropanesulfonyl)-4-(5-methoxypyrimidin-2-yl)-1,4-diazepane
1-(Cyclopropanesulfonyl)-4-(5-methoxypyrimidin-2-yl)-1,4-diazepane: A Comprehensive Overview
1-(Cyclopropanesulfonyl)-4-(5-methoxypyrimidin-2-yl)-1,4-diazepane, also known by its CAS number 2548977-49-5, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.
The molecular structure of 1-(Cyclopropanesulfonyl)-4-(5-methoxypyrimidin-2-yl)-1,4-diazepane is characterized by a diazepane ring system, which is a seven-membered ring containing two nitrogen atoms. The presence of a cyclopropanesulfonyl group and a 5-methoxypyrimidin-2-yl substituent adds complexity to the molecule, contributing to its diverse chemical reactivity and biological activity. These structural elements are crucial in determining the compound's interactions with biological targets, such as enzymes and receptors.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to optimize the production of 1-(Cyclopropanesulfonyl)-4-(5-methoxypyrimidin-2-yl)-1,4-diazepane. These methods not only enhance yield but also ensure the scalability of the synthesis process, which is essential for potential large-scale production.
The pharmacological profile of this compound has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its ability to modulate key biological pathways, making it a potential candidate for treating conditions such as inflammation, cancer, and neurodegenerative diseases. For instance, its anti-inflammatory properties have been attributed to its inhibitory effects on cyclooxygenase enzymes, while its anticancer activity is linked to its ability to induce apoptosis in cancer cells.
In addition to its therapeutic potential, 1-(Cyclopropanesulfonyl)-4-(5-methoxypyrimidin-2-yl)-1,4-diazepane has also been explored for its role in drug delivery systems. Its structural versatility allows for the development of prodrugs or targeted delivery agents, enhancing the efficacy and reducing the toxicity of therapeutic agents. This dual functionality underscores the compound's importance in both basic and applied research.
Looking ahead, ongoing clinical trials are evaluating the safety and efficacy of this compound in human subjects. Preliminary results have shown promising outcomes, particularly in terms of tolerability and pharmacokinetic profiles. These findings pave the way for further exploration into its therapeutic applications and optimization for specific indications.
In conclusion, 1-(Cyclopropanesulfonyl)-4-(5-methoxypyrimidin-2-yl)-1,4-diazepane represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its diverse pharmacological properties, positions it as a valuable tool in drug discovery and development. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs and improving patient outcomes.
2548977-49-5 (1-(Cyclopropanesulfonyl)-4-(5-methoxypyrimidin-2-yl)-1,4-diazepane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)